3-(4-Benzoylpiperazin-1-yl)-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione

• IUPAC Name: 3-(4-benzoylpiperazin-1-yl)-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C23H25N3O4/c1-2-30-19-10-8-18(9-11-19)26-21(27)16-20(23(26)29)24-12-14-25(15-13-24)22(28)17-6-4-3-5-7-17/h3-11,20H,2,12-16H2,1H3
• InChI Key: GSXALWSCKXOAHS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)CC(C2=O)N3CCN(CC3)C(=O)C4=CC=CC=C4
• Molecular Formula: C23H25N3O4
• Molecular Weight: 407.5 g/mol

Description

WAY-311581 is a chemical compound with the molecular formula C23H25N3O4 and a molecular weight of 407.46 g/mol . It is known for its applications in various scientific research fields, particularly in the study of biological targets and pathways.

Preparation Methods

The synthesis of WAY-311581 involves several steps, including the formation of key intermediates and the final coupling reaction. The specific synthetic routes and reaction conditions are proprietary and not widely disclosed in public literature. it is known that the compound is produced with a purity of 95% . Industrial production methods typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

WAY-311581 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

Hydrolysis: This reaction involves the breaking of a bond in a molecule using water. Common conditions include acidic or basic environments.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

WAY-311581 has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions to study reaction mechanisms and pathways.

Biology: It is used to study biological targets and pathways, particularly in the context of enzyme inhibition and receptor binding.

Medicine: It is investigated for its potential therapeutic effects, particularly in the treatment of diseases involving specific biological targets.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of WAY-311581 involves its interaction with specific molecular targets, such as enzymes and receptors. It exerts its effects by binding to these targets and modulating their activity. The specific pathways involved depend on the biological context in which the compound is used.

Comparison with Similar Compounds

WAY-311581 is unique in its specific molecular structure and the biological targets it interacts with. Similar compounds include:

WAY-151693: Another compound with similar applications in biological research.

WAY-100635: A compound used in the study of serotonin receptors.

WAY-267464: A compound used in the study of oxytocin receptors.

Each of these compounds has unique properties and applications, making them valuable tools in scientific research.